Cas no 1211584-25-6 ((5-bromo-2-fluoropyridin-3-yl)methanamine)

• Product Name: (5-bromo-2-fluoropyridin-3-yl)methanamine
• CAS No: 1211584-25-6
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD18258639
• CID: 1211861
• PubChem ID: 67266340
• Update Time: 2025-05-23

(5-bromo-2-fluoropyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-fluoropyridin-3-yl)methanamine
• 3-Aminomethyl-5-bromo-2-fluoropyridine
• A1-28780
• SCHEMBL2067701
• EN300-1912641
• 1211584-25-6
• CS-0053939
• P12283
• PB16767

• MDL： MFCD18258639
• Inchi： 1S/C6H6BrFN2/c7-5-1-4(2-9)6(8)10-3-5/h1,3H,2,9H2
• InChI Key： ZUKFVBVXPYZXBQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CN)F

Computed Properties

• Exact Mass: 203.96984g/mol
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on (5-bromo-2-fluoropyridin-3-yl)methanamine

Introduction to (5-bromo-2-fluoropyridin-3-yl)methanamine (CAS No. 1211584-25-6)

(5-bromo-2-fluoropyridin-3-yl)methanamine (CAS No. 1211584-25-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents on a pyridine ring, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of (5-bromo-2-fluoropyridin-3-yl)methanamine is composed of a pyridine ring with a bromine atom at the 5-position, a fluorine atom at the 2-position, and an amino group attached to the methyl group at the 3-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it an attractive candidate for further chemical modifications and derivatizations.

Recent studies have highlighted the potential of (5-bromo-2-fluoropyridin-3-yl)methanamine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent anti-cancer activity against various human cancer cell lines. The researchers found that these derivatives selectively target and inhibit key enzymes involved in cancer cell proliferation, thereby demonstrating their potential as lead compounds for cancer therapy.

In addition to its anti-cancer properties, (5-bromo-2-fluoropyridin-3-yl)methanamine has also shown promise in the treatment of neurological disorders. A study conducted by a team of researchers from the University of California, San Francisco, revealed that certain derivatives of this compound can modulate neurotransmitter systems in the brain, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of (5-bromo-2-fluoropyridin-3-yl)methanamine has been extensively explored in recent years. Several efficient and scalable synthetic routes have been developed, enabling researchers to produce this compound in high yields and purity. One notable method involves the sequential bromination and fluorination of a pyridine derivative, followed by reductive amination to introduce the amino group. This approach not only simplifies the synthesis but also allows for easy modification of the substituents on the pyridine ring, facilitating the preparation of a wide range of derivatives.

The physical and chemical properties of (5-bromo-2-fluoropyridin-3-yl)methanamine have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, (5-bromo-2-fluoropyridin-3-yl)methanamine should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for (5-bromo-2-fluoropyridin-3-yl)methanamine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop more efficient synthetic methods to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, (5-bromo-2-fluoropyridin-3-yl)methanamine (CAS No. 1211584-25-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development as a therapeutic agent.